2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide

• IUPAC Name: 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H11F3N2OS/c1-9-11(2-4-13(21-9)10-6-7-24-8-10)17(23)22-14-5-3-12(18)15(19)16(14)20/h2-8H,1H3,(H,22,23)
• InChI Key: JXIIPDMCGYEEHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CSC=C2)C(=O)NC3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C17H11F3N2OS
• Molecular Weight: 348.3 g/mol

Description

2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science. This compound is a member of the pyridine carboxamide family and has a complex molecular structure.

Mechanism of Action

The exact mechanism of action of 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide is not fully understood. However, studies have suggested that this compound may exert its effects by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of certain enzymes that are involved in the production of inflammatory mediators. It has also been shown to activate certain receptors in the brain that are involved in the regulation of pain and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide are diverse and depend on the specific application of the compound. In medicine, this compound has been shown to inhibit the growth of tumor cells and reduce inflammation and pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been shown to control plant diseases and pests by inhibiting the growth of fungal and bacterial pathogens. In material science, this compound has been used to develop new polymers with enhanced properties such as thermal stability and mechanical strength.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide in lab experiments is its diverse range of potential applications. This compound has been shown to exhibit a wide range of biological and chemical properties, making it a valuable tool for various research fields. However, one of the limitations of using this compound is its complex molecular structure, which may make it difficult to synthesize and analyze. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential use in certain applications.

Future Directions

There are several future directions for research on 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide. One area of interest is the development of new drugs based on this compound for the treatment of various diseases such as cancer and neurological disorders. Another area of interest is the further investigation of its potential applications in agriculture and material science. Additionally, more research is needed to understand the exact mechanism of action of this compound and its potential side effects in different applications.

Synthesis Methods

The synthesis of 2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide involves a multi-step process that includes the use of various reagents and solvents. The exact method of synthesis may vary depending on the specific application of the compound. However, the general approach involves the reaction of 2-methyl-6-thiophen-3-ylpyridine-3-carboxylic acid with 2,3,4-trifluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then treated with thionyl chloride to form the final product.

Scientific Research Applications

2-methyl-6-thiophen-3-yl-N-(2,3,4-trifluorophenyl)pyridine-3-carboxamide has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been tested for its ability to control plant diseases and pests. In material science, this compound has been used to develop new polymers with enhanced properties.